Cas no 2229454-71-9 (methyl 4-(1-aminocyclopentyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-aminocyclopentyl)-2-methylbenzoate
• CAS No: 2229454-71-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6214282
• PubChem ID: 165692417
• Update Time: 2025-05-20

methyl 4-(1-aminocyclopentyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminocyclopentyl)-2-methylbenzoate
• EN300-1741481
• 2229454-71-9

• Inchi： 1S/C14H19NO2/c1-10-9-11(14(15)7-3-4-8-14)5-6-12(10)13(16)17-2/h5-6,9H,3-4,7-8,15H2,1-2H3
• InChI Key： LFYZBCIIHSCAEE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(1-aminocyclopentyl)-2-methylbenzoate

Exploring Methyl 4-(1-aminocyclopentyl)-2-methylbenzoate (CAS No. 2229454-71-9): A Versatile Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 4-(1-aminocyclopentyl)-2-methylbenzoate (CAS No. 2229454-71-9) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopentylamine moiety with a methylbenzoate framework, offering a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly focusing on this compound due to its synthetic versatility and bioactive potential, making it a hot topic in recent scientific discussions.

The compound's CAS number 2229454-71-9 serves as a unique identifier in chemical databases, ensuring precise tracking in research and development. Its molecular structure features a strategically positioned amino group on the cyclopentane ring, which enhances its reactivity and interaction with biological targets. This characteristic has led to growing interest in its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in chemical research highlight the importance of structure-activity relationships (SAR), and methyl 4-(1-aminocyclopentyl)-2-methylbenzoate presents an excellent case study. The compound's steric effects and electronic properties can be fine-tuned through modifications, addressing key questions in medicinal chemistry optimization. This adaptability aligns with current industry demands for targeted molecular design and precision synthesis.

From a synthetic chemistry perspective, the preparation of CAS 2229454-71-9 involves innovative catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable synthesis. The compound's amine functionality allows for diverse derivatization pathways, making it valuable for combinatorial chemistry approaches and high-throughput screening platforms.

Analytical characterization of methyl 4-(1-aminocyclopentyl)-2-methylbenzoate typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into its molecular conformation and intermolecular interactions, which are essential for understanding its behavior in various applications. The compound's physicochemical properties, including solubility and stability, are currently being investigated to optimize its performance in different formulations.

In the context of current research trends, CAS 2229454-71-9 is being explored for its potential in bioconjugation chemistry and prodrug development. The pharmaceutical industry's growing focus on targeted drug delivery systems has increased demand for specialized chemical linkers and functionalized intermediates, where this compound shows particular promise. Its balanced lipophilicity profile makes it attractive for blood-brain barrier penetration studies, a critical area in neuropharmacology research.

The commercial availability of methyl 4-(1-aminocyclopentyl)-2-methylbenzoate through specialized chemical suppliers has facilitated its adoption in various research programs. Quality control standards for this compound emphasize high purity grades and strict analytical specifications, reflecting its importance in sensitive applications. Current market analyses suggest growing demand for such fine chemicals in both academic and industrial settings.

Looking forward, the scientific community anticipates expanded applications for CAS 2229454-71-9 in materials science and catalysis. Its unique structural features may contribute to the development of novel functional materials with tailored properties. As research continues, we expect to see more publications exploring its structure-property relationships and potential in emerging technologies.

For researchers working with methyl 4-(1-aminocyclopentyl)-2-methylbenzoate, proper handling procedures and storage conditions are essential to maintain its stability. The compound's safety data and regulatory status should be carefully reviewed before use in any application. Current best practices recommend thorough risk assessment and implementation of appropriate laboratory safety protocols when working with this chemical entity.

The ongoing investigation of CAS 2229454-71-9 exemplifies the dynamic nature of modern chemical research. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential continues to grow. Its journey from laboratory curiosity to valuable research tool underscores the importance of basic chemical research in driving innovation across multiple scientific disciplines.